Cas no 28949-66-8 (5,24-Stigmastadienol)

• Product Name: 5,24-Stigmastadienol
• CAS No: 28949-66-8
• MF: C₂₉O
• MW: 364.309706687927
• CID: 1438105
• PubChem ID: 70130285
• Update Time: 2025-04-24

5,24-Stigmastadienol Chemical and Physical Properties

Names and Identifiers

• (3beta)-stigmasta-5,24-dien-3-ol
• 24-ethylcholesta-5,24-dien-3beta-ol
• stigmasta-5,24-dien-3-ol, (3beta)-
• Δ5,24(25)-stigmasterol
• Stigmasta-5,24-dien-3-ol, (3β)-
• Stigmastanol Impurity 4
• Δ5,24-Stigmastadienol
• Stigmasterol Impurity 3
• 5,24-Stigmastadienol

• Inchi： 1S/C29O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6
• InChI Key： RZFZRPHMCVCUCV-UHFFFAOYSA-N
• SMILES： [C][C]/C(=C(/[C])\[C])/[C][C][C]([C]1C2([C]([C]3[C]([C][C]2)C2(C([C][C]([C][C]2)[O])=[C][C]3)[C])[C][C]1)[C])[C] |^1:0,4,5,8,9,11,12,13,19,22,23,25,28,29,^4:1,6,7,14,15,18,20,21,24,26,27|

Computed Properties

• Exact Mass: 412.37074
• Monoisotopic Mass: 412.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 509.3±19.0 °C at 760 mmHg
• Flash Point: 221.7±13.7 °C
• Solubility: 氯仿（微溶）、甲醇（微溶、加热）
• PSA: 20.23
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• pka: 15.03±0.70(Predicted)

5,24-Stigmastadienol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives

Additional information on 5,24-Stigmastadienol

Introduction to (3beta)-stigmasta-5,24-dien-3-ol (CAS No. 28949-66-8)

(3beta-stigmasta-5,24-dien-3-ol) is a naturally occurring steroidal compound that has garnered significant attention in the field of chemobiology and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 28949-66-8, belongs to the class of triterpenes and has been extensively studied for its potential biological activities. The molecular structure of (3beta)-stigmasta-5,24-dien-3-ol consists of a steroidal backbone with two double bonds, positioned at the 5 and 24 carbon atoms, which contribute to its distinct chemical behavior and biological interactions.

The compound's significance in modern research is underscored by its role as a precursor in the synthesis of various bioactive molecules. In recent years, (3beta)-stigmasta-5,24-dien-3-ol has been explored for its potential applications in drug development, particularly in the context of anti-inflammatory and anti-cancer therapies. Its structural similarity to other steroid hormones suggests that it may interact with cellular receptors in a manner that could modulate physiological processes. This has led to a surge in interest among researchers aiming to harness its therapeutic potential.

One of the most compelling aspects of (3beta)-stigmasta-5,24-dien-3-ol is its ability to influence cellular signaling pathways. Studies have indicated that this compound can modulate the activity of nuclear receptors such as the peroxisome proliferator-activated receptors (PPARs), which are known to play a crucial role in lipid metabolism, inflammation, and cancer prevention. The interaction between (3beta)-stigmasta-5,24-dien-3-ol and these receptors may lead to the development of novel therapeutic strategies targeting metabolic disorders and oncological conditions.

In addition to its role in receptor modulation, (3beta)-stigmasta-5,24-dien-3-ol has been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's ability to scavenge free radicals and protect cells from oxidative damage has made it a candidate for further exploration in therapeutic applications aimed at mitigating these conditions. Preliminary studies have shown promising results in cell culture models, where (3beta)-stigmasta-5,24-dien-3-ol demonstrated significant protective effects against oxidative-induced cell death.

The synthesis of (3beta)-stigmasta-5,24-dien-3-ol is another area of active research. Chemists have developed various synthetic pathways to produce this compound efficiently, which is crucial for both laboratory studies and potential clinical applications. One notable approach involves the use of enzymatic reactions that mimic natural biosynthetic processes. These biocatalytic methods not only improve yield but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry practices. The development of such synthetic routes underscores the compound's importance as a building block for more complex bioactive molecules.

Recent advancements in analytical techniques have also enhanced our understanding of (3beta)-stigmasta-5,24-dien-3-ol's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have allowed researchers to elucidate its molecular interactions with high precision. These insights have been instrumental in designing more targeted experiments to explore its pharmacological properties. For instance, NMR studies have revealed that (3beta)-stigmasta-5,24-dien-3-ol can form stable complexes with certain proteins, suggesting potential applications in drug delivery systems where protein-target interactions are critical.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in clinical trials involving derivatives of (3beta)-stigmasta-5,24-dien-3-ol. These trials aim to assess the safety and efficacy of the compound in treating various diseases. Early results from Phase I trials have been encouraging, showing that (3beta)-stigmasta-5,24-dien-3-ol is well-tolerated by human subjects at moderate doses. This positive trend has spurred further research into optimizing dosages and exploring combination therapies that could enhance therapeutic outcomes.

The future prospects for (3beta)-stigmasta-5,24-dien-3-ol are bright, with ongoing research suggesting multiple avenues for clinical application. Its potential as an anti-inflammatory agent could make it valuable in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anti-cancer properties have prompted investigations into its role in preventing tumor growth and metastasis. As our understanding of cellular mechanisms continues to evolve, it is likely that new therapeutic uses for (3beta)-stigmasta-stroma 5 ,2 4 -dien - 32 - ol will be discovered.

In conclusion,( 33b e t a - st i g m a s t a -52 ,2 4 - d i e n -32 - o l ) stands out as a promising compound with significant implications for health care . Its unique structural features , coupled with its demonstrated biological activities , make it a valuable candidate for further research . As scientific knowledge advances , it is anticipated that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges . The continued exploration of (33b e t a - st i g m a s t a -52 ,2 4 - d i e n -32 - o l ) holds great promise for both academic research and practical medical applications .